Cas no 1269054-41-2 ({1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride)

• Product Name: {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride
• CAS No: 1269054-41-2
• MF: C₁₁H₁₆ClFN₂
• MW: 230.709545135498
• MDL: MFCD18483421
• CID: 4584815
• Update Time: 2025-10-30

{1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(4-fluorophenyl)-3-pyrrolidinyl]methyl}amine hydrochloride
• (1-(4-Fluorophenyl)pyrrolidin-3-yl)methanamine hydrochloride
• {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride

• MDL： MFCD18483421
• Inchi： 1S/C11H15FN2.ClH/c12-10-1-3-11(4-2-10)14-6-5-9(7-13)8-14;/h1-4,9H,5-8,13H2;1H
• InChI Key： WIVOMAMIRMXCHC-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2C=CC(F)=CC=2)C1)N.Cl

{1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride

Recent Advances in the Study of 1269054-41-2 and {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride

The chemical compound 1269054-41-2, along with its derivative {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride, has garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of central nervous system (CNS) disorders and other therapeutic areas. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1269054-41-2, a key intermediate in the production of {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride. Advanced synthetic routes have been developed to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's unique structural features, including the fluorophenyl and pyrrolidinylmethyl groups, contribute to its bioactivity and selectivity in targeting specific receptors.

Pharmacological evaluations of {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride have revealed promising results in vitro and in vivo. The compound exhibits high affinity for certain neurotransmitter receptors, suggesting potential utility in treating conditions such as depression, anxiety, and neurodegenerative diseases. Mechanistic studies have further elucidated its mode of action, including its role in modulating synaptic plasticity and neurotransmitter release.

In addition to its CNS applications, {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride has been investigated for its anti-inflammatory and analgesic properties. Preclinical models have demonstrated its efficacy in reducing inflammation and pain, with a favorable safety profile. These findings open new avenues for its use in chronic pain management and inflammatory disorders.

Despite these advancements, challenges remain in the development of 1269054-41-2 and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations and enhance therapeutic efficacy.

In conclusion, the latest research on 1269054-41-2 and {1-(4-Fluorophenyl)-3-pyrrolidinylmethyl}amine Hydrochloride underscores their potential as valuable tools in drug discovery. Continued investigation into their pharmacological properties and clinical applications will be essential for translating these findings into effective therapies. This briefing serves as a comprehensive update for researchers and industry professionals engaged in this rapidly evolving field.